Cas no 1184913-64-1 (1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile)

• Product Name: 1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile
• CAS No: 1184913-64-1
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 2190259
• PubChem ID: 42609179
• Update Time: 2025-06-08

1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile
• 1-oxo-2H-isoquinoline-7-carbonitrile
• 1184913-64-1
• DB-102887
• 1-Hydroxyisoquinoline-7-carbonitrile
• AT31982
• HGGJDPGZCATJNC-UHFFFAOYSA-N
• AKOS015919021
• DTXSID20654943
• DTXCID80605693
• SCHEMBL2671435
• SCHEMBL25255763

• MDL： MFCD20259194
• Inchi： 1S/C10H6N2O/c11-6-7-1-2-8-3-4-12-10(13)9(8)5-7/h1-5H,(H,12,13)
• InChI Key： HGGJDPGZCATJNC-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C#N)C=CC=2C=CN1

Computed Properties

• Exact Mass: 170.048012819Da
• Monoisotopic Mass: 170.048012819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile

Professional Introduction to 1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile (CAS No. 1184913-64-1)

1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile, a compound with the chemical identifier CAS No. 1184913-64-1, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the isoquinoline family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly its 1-oxo and 7-carbonitrile substituents, contribute to its unique reactivity and make it a valuable scaffold for medicinal chemists.

The isoquinoline scaffold is well-known for its presence in numerous pharmacologically active natural products and synthetic drugs. Compounds derived from isoquinoline have shown promise in treating various diseases, including cancer, neurological disorders, and infectious diseases. The introduction of an oxo group at the 1-position and a nitrile group at the 7-position in 1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile enhances its potential as a bioactive molecule by introducing functional handles that can be further modified through various chemical transformations.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with improved pharmacological profiles. The compound 1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile has emerged as a promising candidate due to its ability to interact with biological targets in unique ways. For instance, studies have demonstrated that modifications at the 1-oxo and 7-carbonitrile positions can influence the compound's binding affinity and selectivity for specific enzymes and receptors.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The presence of both the oxo and nitrile groups provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility has led to its use in the synthesis of various derivatives that exhibit enhanced biological activity. For example, researchers have explored its potential as a precursor for developing kinase inhibitors, which are crucial in targeted cancer therapies.

The nitrile group in particular plays a pivotal role in the reactivity of this molecule. Nitriles are well-known for their ability to undergo various transformations, including hydrolysis to carboxylic acids, reduction to amides, and cycloaddition reactions. These reactions make 1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile a valuable building block for constructing more complex molecules with tailored functionalities.

Recent advances in computational chemistry have also contributed to a deeper understanding of the pharmacological properties of this compound. Molecular modeling studies have revealed insights into how the structural features of 1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile interact with biological targets at the molecular level. These studies have guided the design of more effective derivatives by predicting how changes in the molecule's structure will affect its binding affinity and selectivity.

In addition to its synthetic utility, 1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile has shown promise in preclinical studies as a potential therapeutic agent. Initial investigations have suggested that derivatives of this compound may have therapeutic effects against various diseases. For instance, studies have indicated that certain modifications at the 1-oxo and 7-carbonitrile positions can enhance the compound's ability to inhibit specific enzymes involved in disease pathways.

The development of novel drug candidates often involves a multi-step synthesis process that requires careful optimization of reaction conditions. The synthesis of 1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile exemplifies this challenge, as it involves multiple steps that must be carefully controlled to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, paving the way for further exploration of its pharmacological potential.

The growing interest in heterocyclic compounds like 1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile underscores their importance in modern drug discovery. As research continues to uncover new biological targets and mechanisms of action, compounds derived from isoquinoline scaffolds are likely to play an increasingly significant role in developing innovative therapies. The unique structural features of this molecule make it a valuable tool for medicinal chemists seeking to develop next-generation drugs.

In conclusion, 1-Oxo-1,2-dihydroisoquinoline-7-carbonitrile (CAS No. 1184913-64-1) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable scaffold for designing novel bioactive molecules. As research progresses, this compound is expected to contribute to advancements in treating various diseases by providing new leads for drug discovery efforts.